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Compound of Interest

Compound Name: Solvent yellow 124

Cat. No.: B1294874

Technical Support Center: Solvent Yellow 124
Analysis

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Solvent Yellow 124.

Frequently Asked Questions (FAQSs)

Q1: What is Solvent Yellow 124 and what are its primary applications?

Al: Solvent Yellow 124 is a yellow azo dye used primarily as a fuel marker in the European
Union to distinguish between high-tax motor diesel fuel and lower-taxed heating oil.[1][2] Its
chemical name is N-Ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-phenyldiazenylaniline.[1]
Due to its specific properties, it is also used in analytical chemistry as a marker dye in
techniques like High-Performance Liquid Chromatography (HPLC).[2]

Q2: What is the principle behind the detection of Solvent Yellow 124 in fuel?

A2: Solvent Yellow 124 is soluble in nonpolar solvents like diesel. It can be easily hydrolyzed
with acids, which splits off an acetal group. This reaction makes the molecule water-soluble
and it changes color to red in an acidic pH, similar to the dye methyl orange.[1][3] This color
change allows for rapid detection in fuel samples at levels as low as 0.3 ppm.[1]
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Q3: Are there certified reference materials available for Solvent Yellow 1247

A3: Yes, certified reference materials (CRMs) for Solvent Yellow 124 are available. For
example, ERM-AC316a is a commercially available CRM with a certified purity value.[4]
Analytical standards for Solvent Yellow 124 can also be purchased from suppliers like Sigma-
Aldrich, which are suitable for use in HPLC and other analytical techniques.

Troubleshooting Guide
Chromatography Issues

Q4: | am observing peak doubling for all peaks in my HPLC chromatogram. What could be the

cause?

A4: If all peaks in your chromatogram are showing doubling or shoulders, the issue likely
originates before the separation in the column. Potential causes include a clogged inline filter, a
contaminated pre-column, a void at the column head, or a clogged inlet frit.[5]

Troubleshooting Workflow:
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Peak Doubling Observed for All Peaks

Check & Clean/Replace Column Inlet Frit

If problem persists

Check & Clean/Replace Pre-column

If problem persists

Inspect for Void at Column Head If problem is resolved

f void suspected If problem is resolved

Temporarily Invert Column Flow

If problem is resolved

Problem Resolved <

Co-eluting Compound Fuel Matrix
Sl Vel 127 (e.g., another dye) (Diesel, Kerosene)

T

HPLC/LC-MS Analysis

Inaccurate Quantification

or Misidentification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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